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These application notes provide detailed methodologies for assessing chicken behavior and
welfare. The protocols outlined are based on established scientific practices and are designed
to yield reliable and reproducible data for research and drug development purposes.

Behavioral Assessment Protocols

Behavioral assessments are crucial for understanding the mental state and overall welfare of
chickens. The following protocols describe widely used tests to evaluate fear, anxiety, and
behavioral expression.

Tonic Immobility (TI) Test

The Tonic Immobility test is a standard method for assessing fear levels in chickens. The
duration of immobility is positively correlated with the underlying fearfulness of the bird.

Experimental Protocol:

» Gently catch the individual chicken from its home pen and carry it to a quiet, isolated testing
area.

e Place the bird on its back in a U-shaped cradle.
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e Hold the bird in this position for 10-15 seconds with one hand on its sternum and the other
gently restraining its head.[1][2]

» Slowly remove your hands and move away from the bird.
o Start a stopwatch immediately upon releasing the bird.
e Record the time until the bird rights itself. This is the duration of tonic immobility.

« If the bird rights itself in under 10 seconds, the test is considered unsuccessful, and the
induction procedure can be repeated up to three times.[3]

e A maximum test duration of 10 minutes is typically imposed.[3][4]

» Also record the number of induction attempts, time to first head movement, and any
vocalizations.[1][3]

Data Presentation:

Parameter Typical Measurement Interpretation

Longer duration indicates

Duration of Immobility Seconds (s) )
higher fear levels.
_ More attempts may indicate
Number of Inductions Count
less fear.
Latency to First Head Shorter latency may indicate
Seconds (s)
Movement lower fear.

Note: Strains of chickens bred under more stressful conditions may exhibit longer periods of
tonic immobility.[3]

Novel Object Test (NOT)

The Novel Object Test is used to assess fear and neophobia (fear of new things) in chickens. A
bird's willingness to approach and interact with a novel object is indicative of its fear level.

Experimental Protocol:
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« Introduce a novel object into the chicken's home pen or a designated testing arena. The
object should be something the birds have not previously encountered. A common example
is a 50 cm long stick with colored stripes.[5]

o For group assessments, place the object in a central location and allow the birds to habituate
for a short period.

o From a distance, observe and record the number of birds that approach within a certain
proximity (e.g., 30 cm) of the object over a defined period (e.g., 10 minutes).[6]

o For individual assessments, place a single bird in a testing arena with the novel object and
record the latency to first approach and the duration of interaction with the object.

e The number of hens gathering around the novel object can be counted at set intervals, for
instance, every ten seconds for a total of two minutes.[5]

Data Presentation:

Parameter Typical Measurement Interpretation

Shorter latency suggests lower

Latency to Approach Seconds (s)
fear.
_ Higher frequency indicates
Number of Interactions Count
less fear.
) ) Longer duration suggests
Duration of Interaction Seconds (s)
lower fear.
A higher number of birds near
Number of Birds in Proximity Count the object indicates lower flock

fearfulness.[5]

Note: Fearfulness as assessed by the NOT has been observed to increase with hen age and
flock size, with differences also noted between white and brown hen strains.[5]

Latency to Lie (LTL) Test
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The Latency to Lie test is primarily used to assess leg health and lameness in broiler chickens,
which is a significant welfare concern. The principle is that birds with leg weakness will lie down
more quickly to alleviate discomfort. A modified version of this test avoids the use of water,
making it more practical for on-farm assessments.

Experimental Protocol (Modified, without water):
e Individually place a bird in a litter-lined, clear plastic box.

e Record the time it takes for the bird to lie down, with a maximum test duration of 300
seconds.

» Avariation of the test can be performed without the box by placing the bird on the litter near
a group of its flockmates and recording the latency to lie.

e The time spent standing before the first attempt to lie down is the key measurement.[7][8]

Data Presentation:

. Mean Latency to Lie (s) Mean Latency to Lie (s)
Gait Score ) )
(with box) (without box)

0 129.0 £ 82.0 104.0 £ 97.2

1 114.0 £ 78.8 52.2 +53.8

2 71.9+54.9 27.9+29.9

3 458 + 35.8 22.8+27.0

4 7.9x14.0 140194

Data adapted from a study on Ross 308 and Rustic Gold broilers. A lower latency to lie is
correlated with a higher (worse) gait score.

Qualitative Behaviour Assessment (QBA)

QBA considers the overall "body language" of the flock to provide a holistic assessment of their
emotional state.[6][9] It is an integrative method that assesses how animals interact with their
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environment and each other.
Experimental Protocol:

o Select one to eight observation points within the poultry house that provide a representative
view of the flock.

» Allow a few minutes for the birds to habituate to your presence and resume undisturbed
behavior.

o Observe the expressive quality of the flock's behavior as a group.

o Score the flock on a list of descriptive terms (e.g., active, relaxed, fearful, content, agitated)
using a visual analog scale.

e The assessment should capture the overall mood and behavioral dynamics of the flock.
Data Presentation:

QBA data is typically analyzed using principal component analysis to identify the main
dimensions of behavioral expression, which can be labeled, for example, as "mood,"
"alertness," and "arousal".[10]

QBA Descriptor Interpretation
Active, Content, Relaxed Positive emotional state
Fearful, Agitated, Tense Negative emotional state

Physiological Welfare Indicators

Physiological measures provide quantitative data on the bird's stress response. Corticosterone
is the primary stress hormone in birds and is a key biomarker.

Corticosterone Measurement

Corticosterone levels can be measured from various samples, offering both acute and chronic
stress assessment.
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Experimental Protocols:
o Plasma Corticosterone (Acute Stress):

o Collect blood samples from the wing vein. Note that the handling and blood collection
process itself can be stressful and may elevate corticosterone levels, so it should be done
quickly and consistently.[11]

o Centrifuge the blood to separate the plasma.

o Analyze plasma corticosterone concentrations using a validated enzyme-linked
immunosorbent assay (ELISA) kit or high-pressure liquid chromatography (HPLC) coupled
with mass spectrometry (MS).[11]

o Feather Corticosterone (Chronic Stress):
o Collect growing feathers from a standardized body region.

o Corticosterone is deposited in feathers during their growth, providing an integrated
measure of stress over the period of feather growth.[12]

o Steroids are extracted from the feathers and analyzed, often using an established protocol
like the Bortolotti method.[12]

e Egg Albumen Corticosterone (Non-invasive):
o Collect freshly laid eggs.
o Separate the albumen from the yolk.

o Corticosterone concentrations in the alboumen can be measured, though recent studies
suggest that levels may be very low and that immunoassays might overestimate the
concentration.[11][13] HPLC-MS/MS is recommended for accurate quantification.[13]

Data Presentation:
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Corticosterone

Sample Type Stressor . Interpretation
Concentration
Can increase ) )
) o Reflects immediate
Plasma Acute handling stress significantly post-
. stress response.
handling
Chronic environmental  Higher concentrations  Indicates long-term
Feathers ) )
stress in stressed birds stress exposure.
A potential non-
Various stressors Increased levels post- invasive measure, but
Egg Albumen

(e.g., handling, heat)

stressor

requires sensitive and

specific assays.[14]

Note: While egg albumen corticosterone has been used as a non-invasive indicator of stress,

its reliability has been questioned, with HPLC-MS/MS analysis showing very low

concentrations.[11][13]

Visualizations
Experimental Workflow for Welfare Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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